2,2-Diethoxyacetophenone

Description

2,2-Diethoxyacetophenone, also known as DEAP, is a chemical compound with the molecular formula $C_{12}H_{16}O_3$ . It appears as a clear yellow to salmon-colored liquid . It is used as a photoinitiator in UV-curable systems, particularly for acrylate-based coatings, adhesives, and inks . Its effectiveness is notable in clear acrylate-based formulations where non-yellowing is crucial and in pigmented inks where color stability and shelf life are essential .

This chemical, identified by CAS number 6175-45-7, has a molar mass of 208.25 . It has a boiling point between 131-134 °C at 10 mmHg and a density of 1.034 g/mL at 25 °C . 2,2-Diethoxyacetophenone is slightly soluble in water, with a solubility of 0.16 g/L at 25 °C . Additional names for 2,2-Diethoxyacetophenone include DiethoxyAcetophenone, Phenylglyoxal Diethyl Acetal, and 2,2-diethoxy-1-phenylethanone .

A similar chemical compound is 2,2-Dimethoxyacetophenone . 2,2-Diethoxyacetophenone is used as a light curing agent .

• CAS No.: 6175-45-7
• Product Name: 2,2-Diethoxyacetophenone
• Molecular Formula: C12H16O3
• Molecular Weight: 208.25 g/mol
• IUPAC Name: 2,2-diethoxy-1-phenylethanone
• Standard InChI: InChI=1S/C12H16O3/c1-3-14-12(15-4-2)11(13)10-8-6-5-7-9-10/h5-9,12H,3-4H2,1-2H3
• Standard InChIKey: PIZHFBODNLEQBL-UHFFFAOYSA-N
• SMILES: CCOC(C(=O)C1=CC=CC=C1)OCC
• Canonical SMILES: CCOC(C(=O)C1=CC=CC=C1)OCC
• Synonyms: DEAP;BENZOYLFORMALDEHYDE DIETHYL ACETAL;ALPHA,ALPHA-DIETHOXYACETOPHENONE;2,2-DIETHOXY-1-PHENYLETHANONE;2,2-DIETHOXYACETOPHENONE;2,2-diethoxy-1-phenyl-ethanon;phenyl-glyoxa2-(diethylacetal);PHENYLGLYOXAL 2-DIETHYL ACETAL
• Reference: 1: Manning, David T.; Journal of Organic Chemistry 1961, V26, P3755-7
• PubChem Compound: 22555
• Last Modified: Sep 13 2023